Cas no 521-85-7 (Corycavine)

Corycavine Properties

Names and Identifiers

• Bis[1,3]benzodioxolo[4,5-c:5',6'-g]azecin-13(5H)-one,4,6,7,14-tetrahydro-5,14-dimethyl-, (14R)- (9CI)
• Corycavamine
• (+)-Corycavine
• Bis(1,3)benzodioxolo(4,5-c:5',6'-g)azecin-13(5H)-one, 4,6,7,14-tetrahydro-5,14-dimethyl-, (R)-
• SureCN679487
• NS00094754
• 521-85-7
• (2R)-2,15-dimethyl-7,9,19,21-tetraoxa-15-azapentacyclo[15.7.0.04,12.06,10.018,22]tetracosa-1(17),4,6(10),11,18(22),23-hexaen-3-one
• CORYCAVINE, (+)-
• F2299RAQ6Y
• UNII-F2299RAQ6Y
• Q27277529
• BIS(1,3)BENZODIOXOLO(4,5-C:5',6'-G)AZECIN-13(5H)-ONE, 4,6,7,14-TETRAHYDRO-5,14-DIMETHYL-, (14R)-
• CORYCAVAMINE [MI]
• DTXSID60200105
• SCHEMBL679487
• +Expand

• InChIKey： WOLWLEQYUFDNTA-GFCCVEGCSA-N
• Inchi： InChI=1S/C21H21NO5/c1-12-14-3-4-17-21(27-11-24-17)16(14)9-22(2)6-5-13-7-18-19(26-10-25-18)8-15(13)20(12)23/h3-4,7-8,12H,5-6,9-11H2,1-2H3/t12-/m1/s1
• SMILES： CC1C2=C(CN(CCC3=CC4=C(C=C3C1=O)OCO4)C)C5=C(C=C2)OCO5

Computed Properties

• Exact Mass: 367.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 367.14197277g/mol
• Heavy Atom Count: 27
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• LogP: 3.05620
• PSA: 57.23000
• Refractive Index: 1.5614 (estimate)
• Boiling Point: 497.95°C (rough estimate)
• Melting Point: 149°
• Flash Point: 277.1°C
• Specific Rotation: D20 +167° (chloroform)
• Density: 1.2764 (rough estimate)